molecular formula C11H11NO B8457992 3-methyl-2,3-dihydro-1H-3-benzazepin-2-one CAS No. 425386-56-7

3-methyl-2,3-dihydro-1H-3-benzazepin-2-one

Cat. No.: B8457992
CAS No.: 425386-56-7
M. Wt: 173.21 g/mol
InChI Key: NTRIXPNQPWVRJU-UHFFFAOYSA-N
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Description

3-methyl-2,3-dihydro-1H-3-benzazepin-2-one is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

425386-56-7

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

3-methyl-1H-3-benzazepin-2-one

InChI

InChI=1S/C11H11NO/c1-12-7-6-9-4-2-3-5-10(9)8-11(12)13/h2-7H,8H2,1H3

InChI Key

NTRIXPNQPWVRJU-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC2=CC=CC=C2CC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 5 L Morton flask under a strong nitrogen atmosphere was added H2SO4, (1.42 L) and N-methyl-N-(2,2-dimethoxyethyl)phenylacetamide (712 g, 3 mol) was added dropwise to the reaction flask which caused an exotherm (22 to 78° C.). The resulting reaction was then heated to 110° C. for 3 h then cooled to room temperature and transferred to a 20 L Morton flask. At less than 10° C., the reaction mixture was quenched with aqueous sodium hydroxide (9.18 L, 5 N). Extractive workup with ethyl acetate (2×2.85 L), drying with sodium sulfate followed by concentrating to a solid, provided 520 g (73.5%) of 3-methyl-2,3-dihydro-1H-3-benzazepin-2-one as a solid. This material may be recrystallized from MTBE for added purity to give a solid, mp=81-82° C.; (M+H)+=174.2.
Name
Quantity
1.42 L
Type
reactant
Reaction Step One
Name
N-methyl-N-(2,2-dimethoxyethyl)phenylacetamide
Quantity
712 g
Type
reactant
Reaction Step One

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